2-(3,5-Dichloropyridin-2-yl)acetic acid

• Molecular Formula: C7H5Cl2NO2
• Molecular Weight: 206.02 g/mol
• IUPAC Name: 2-(3,5-dichloropyridin-2-yl)acetic acid
• InChI: InChI=1S/C7H5Cl2NO2/c8-4-1-5(9)6(10-3-4)2-7(11)12/h1,3H,2H2,(H,11,12)
• InChI Key: DZMNCSKJMQTCMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Cl)CC(=O)O)Cl

Description

2-(3,5-Dichloropyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C7H5Cl2NO2 and its molecular weight is 206.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(3,5-dichloro-pyrid-2-yl)-malonic acid diethyl ester (118.5 g) (prepared as described in WO 07/101,859) in methanol (1 ml) was added aqueous sodium hydroxide (47 g dissolved in 300 ml water). The reaction mixture was heated to 80° C. for 1 hour. The methanol was evaporated and the pH of the aqueous phase adjusted to pH 4 by addition of glacial acetic acid and then extracted with ethyl acetate. The combined organic phases were dried over magnesium sulfate and concentrated to give (3,5-dichloro-pyrid-2-yl)-acetic acid as an off-white solid (50 g). 1H-NMR (400 MHz, CDCl3): 4.04 (s, 2H), 7.81 (d, 1H), 8.45 (d, 1H) ppm.